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Compound of Interest

Compound Name: Diethyl ethoxymethylenemalonate

Cat. No.: B030265 Get Quote

Essential Safety and Handling Guide for Diethyl
Ethoxymethylenemalonate
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Diethyl ethoxymethylenemalonate (CAS No. 87-13-8).

Adherence to these procedures is essential for ensuring laboratory safety and proper chemical

management.

Hazard Identification and Classification
Diethyl ethoxymethylenemalonate is classified as a hazardous chemical. Key hazards

include:

Harmful if swallowed (Acute toxicity, Oral, Category 4)[1][2][3]

Causes skin irritation (Skin irritation, Category 2)[1][2][3]

Causes serious eye irritation (Eye irritation, Category 2A)[1][2][3]

May cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3)

[1][2][3]

May cause skin sensitization (Skin Sensitization, Category 1)[2][4]
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May cause allergy or asthma symptoms or breathing difficulties if inhaled (Respiratory

Sensitization, Category 1)[2][4]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Diethyl ethoxymethylenemalonate. It is imperative to inspect all PPE before use.[1][3]

Protection Type Specific Recommendations Quantitative Data

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.[2][3]

Not Applicable

Skin Protection

Handle with chemical-resistant

gloves. A complete suit

protecting against chemicals is

also advised.[3]

Glove Material: Nitrile

rubberMinimum Layer

Thickness: 0.4

mmBreakthrough Time: 480

minutes (for both full and

splash contact)[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator. A full-

facepiece airline respirator in

positive pressure mode or type

ABEK (EN 14387) respirator

cartridges are recommended

where risk assessment

indicates necessity.[2][3]

Not Applicable
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Follow these procedural steps for the safe handling and use of Diethyl
ethoxymethylenemalonate.

1. Engineering Controls:

Always use this chemical in a well-ventilated area, preferably within a chemical fume hood.

[1][3]

Ensure that eyewash stations and safety showers are readily accessible.[5]

2. Handling Protocol:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Avoid contact with skin, eyes, and clothing.[2][6]

Do not eat, drink, or smoke when using this product.[1]

Wash hands and any exposed skin thoroughly after handling and before breaks.[1][3]

Use proper glove removal technique (without touching the glove's outer surface) to avoid

skin contact.[3]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[1]

Store in a locked-up area.[1]

Keep away from incompatible materials such as acids, bases, and oxidizing agents.[2]

Emergency and Disposal Plan
Immediate and appropriate response to emergencies and proper disposal are critical.

Emergency Procedures
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Exposure Scenario First-Aid Measures

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, also under the eyelids.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes. If skin irritation occurs, get medical

advice/attention.[1][2]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[1] If not

breathing, give artificial respiration.[3]

Ingestion

Call a POISON CENTER or doctor if you feel

unwell. Rinse mouth. Do NOT induce vomiting.

Never give anything by mouth to an

unconscious person.[1][2][7]

Accidental Spill/Leak

Use personal protective equipment.[3] Absorb

the spill with inert material (e.g., sand,

vermiculite, or earth) and place it in a suitable,

closed container for disposal.[4][6] Prevent the

product from entering drains.[3]

Disposal Protocol

Dispose of the contents and container as hazardous waste.[1]

Offer surplus and non-recyclable solutions to a licensed disposal company.[3]

Contaminated packaging should be disposed of in the same manner as the unused product.

[4]
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Dispose of contaminated gloves after use in accordance with applicable laws and good

laboratory practices.[1][3]

Experimental Workflow for Handling Diethyl Ethoxymethylenemalonate
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Preparation

Handling & Use

Cleanup & Disposal

Storage

1. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

2. Prepare Well-Ventilated Area
(Chemical Fume Hood)

3. Dispense Chemical

4. Perform Experimental Procedure Store in Cool, Dry, Ventilated Area

If not all is used

5. Decontaminate Work Area

6. Dispose of Waste
(Chemical & Contaminated Materials)

7. Doff & Dispose of PPE

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Diethyl ethoxymethylenemalonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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